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Compound of Interest

Sodium 2-
Compound Name:
(hydroxymethyl)benzoate

Cat. No.: B15986304

Get Quote

\ J

This technical guide provides a comprehensive overview of the spectroscopic data for 2-
(hydroxymethyl)benzoic acid, a bifunctional aromatic compound of interest to researchers,
scientists, and professionals in drug development. This document outlines the expected
nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) characteristics
of the molecule, supported by detailed experimental protocols for data acquisition.

Spectroscopic Data Summary

The following tables summarize the key spectroscopic data for 2-(hydroxymethyl)benzoic acid.
Due to the variability in experimental conditions, the presented data should be considered as a
reference.

Table 1: *H NMR Spectral Data
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Expected Chemical

Proton Assignment ) Multiplicity Integration
Shift (6, ppm)
Aromatic Protons (H3- )
7.3-8.1 Multiplet 4H
H6)
Benzylic Protons (- )
~4.7 Singlet 2H
CHz2-)
Hydroxyl Proton (-OH)  Variable Broad Singlet 1H
Carboxylic Acid )
>10.0 Broad Singlet 1H

Proton (-COOH)

Note: The aromatic region is expected to show a complex splitting pattern due to the ortho
substitution. The chemical shifts of the hydroxyl and carboxylic acid protons are concentration

and solvent dependent.

« 13
Carbon Assignment Expected Chemical Shift (d, ppm)
Carboxylic Carbon (-COOH) 168 - 172
Aromatic Carbon (C2) ~141
Aromatic Carbon (C1) ~131
Aromatic Carbons (C3-C6) 127 - 133
Benzylic Carbon (-CHz2) ~63

Note: The chemical shifts of the aromatic carbons are influenced by the electronic effects of the

hydroxymethyl and carboxyl substituents.

Table 3: Infrared (IR) Spectroscopy Data
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Expected Wavenumber

Functional Group Intensity
(cm™)

O-H Stretch (Carboxylic Acid) 2500 - 3300 Broad
O-H Stretch (Alcohol) 3200 - 3600 Broad
C-H Stretch (Aromatic) 3000 - 3100 Medium
C=0 Stretch (Carboxylic Acid) 1680 - 1710 Strong
C=C Stretch (Aromatic) 1450 - 1600 Medium
C-0O Stretch (Alcohol) 1000 - 1260 Strong
O-H Bend (Carboxylic Acid) 1350 - 1440 Medium
C-H Out-of-Plane Bend (ortho)  ~750 Strong

Table 4: Mass Spectrometry (MS) Data

lonization Mode

Expected Key Fragments
(m/z)

Fragmentation Pathway

Electron lonization (EI)

152 (M¥)

Molecular ion

Loss of H20 (water) from the

134 )
molecular ion
123 Loss of CHO (formyl radical)
from the molecular ion
Loss of H20 and CO from the
105 .
molecular ion
91 Tropylium ion (C7H7%)
77 Phenyl cation (CeHs)

Experimental Protocols

The following are detailed methodologies for the acquisition of the spectroscopic data

presented above.
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Nuclear Magnetic Resonance (NMR) Spectroscopy

Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher) is
recommended for detailed spectral analysis.[1]

Sample Preparation:
e Accurately weigh 5-10 mg of 2-(hydroxymethyl)benzoic acid.[1]

e Dissolve the sample in 0.5-0.7 mL of a suitable deuterated solvent, such as deuterated
dimethyl sulfoxide (DMSO-ds) or deuterated chloroform (CDCls).[1]

» Transfer the solution to a 5 mm NMR tube.

IH NMR Acquisition:

e Pulse Program: Standard 90° pulse sequence.
e Spectral Width: 0-16 ppm.

e Relaxation Delay (d1): 1 second.

e Number of Scans: 16.[2]

13C NMR Acquisition:

Pulse Program: Proton-decoupled pulse sequence.

Spectral Width: 0-220 ppm.

Relaxation Delay (d1): 2 seconds.

Number of Scans: 512 or more to achieve adequate signal-to-noise ratio.[2]

Data Processing: The raw data (Free Induction Decay) is subjected to Fourier transformation,
followed by phase and baseline correction to obtain the final spectrum.[2]

Fourier-Transform Infrared (FTIR) Spectroscopy
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Instrumentation: An FTIR spectrometer equipped with a deuterated triglycine sulfate (DTGS) or
a more sensitive mercury cadmium telluride (MCT) detector.[2]

Sample Preparation (KBr Pellet Method):

e Thoroughly grind 1-2 mg of 2-(hydroxymethyl)benzoic acid with 100-200 mg of dry
potassium bromide (KBr) powder in an agate mortar and pestle.[2]

o Transfer the homogenous mixture to a pellet-forming die.

o Apply pressure (typically 7-10 tons) using a hydraulic press to form a transparent or
translucent pellet.[3]

Data Acquisition:

Spectral Range: 4000-400 cm™1,

Resolution: 4 cmm—1.

Number of Scans: 16-32 scans are co-added to improve the signal-to-noise ratio.[2]

A background spectrum of a pure KBr pellet should be acquired and subtracted from the
sample spectrum.[2]

Data Processing: The resulting interferogram is Fourier transformed to generate the final
absorption or transmission spectrum.[2]

Mass Spectrometry (MS)

Instrumentation: A mass spectrometer with an electron ionization (El) source and a quadrupole
or time-of-flight (TOF) mass analyzer.[2]

Sample Introduction: The sample can be introduced via a direct insertion probe or, for volatile
derivatives, through a gas chromatograph (GC).[2] For direct analysis of the underivatized acid,
derivatization is often employed for GC-MS.[1]

Derivatization (for GC-MS):
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e Dry the sample thoroughly.

e Add a silylating agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide with 1%
Trimethylchlorosilane) in an appropriate solvent.[4]

e Heat the mixture (e.g., at 60-70 °C) to ensure complete reaction.[4]
Data Acquisition (EI Mode):

« lonization Energy: 70 eV.[2]

e Mass Range: m/z 40-400.[1]

e Scan Mode: Full scan to obtain a complete mass spectrum.

Data Analysis: The identity of the compound is confirmed by its retention time (for GC-MS) and
the fragmentation pattern in the mass spectrum.[1]

Visualization of Spectroscopic Analysis Workflow

The following diagram illustrates the general workflow for the spectroscopic characterization of
a chemical compound like 2-(hydroxymethyl)benzoic acid.
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General Workflow for Spectroscopic Analysis

Sample Preparation
(e.g., Dissolution, Pelletizing)

NMR Spectroscopy
(1H’ 13C)

IR Spectroscopy Mass Spectrometry
(FTIR) (EI-MS)

Data Acquisition
(FID, Interferogram, Mass Spectrum)

l

Data Processing
(FT, Baseline Correction)

Spectral Analysis
(Peak Assignment, Fragmentation)

Structure Elucidation &
Confirmation

Click to download full resolution via product page

Caption: Workflow for Spectroscopic Analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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